Cas no 749269-73-6 (1-(4-BroMo-3-fluorophenyl)cyclopropane-1-carbonitrile)

1-(4-Bromo-3-fluorophenyl)cyclopropane-1-carbonitrile is a versatile chemical intermediate used in organic synthesis and pharmaceutical research. Its structure, featuring a bromo-fluorophenyl group and a cyclopropane-carbonitrile moiety, makes it valuable for constructing complex molecules, particularly in medicinal chemistry. The bromine and fluorine substituents enhance reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the nitrile group offers further functionalization potential. The cyclopropane ring contributes to steric and electronic effects, influencing conformational stability in target compounds. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and other therapeutic agents. High purity and consistent quality ensure reliable performance in synthetic applications.
1-(4-BroMo-3-fluorophenyl)cyclopropane-1-carbonitrile structure
749269-73-6 structure
Product Name:1-(4-BroMo-3-fluorophenyl)cyclopropane-1-carbonitrile
CAS No:749269-73-6
MF:C10H7BrFN
MW:240.07168507576
MDL:MFCD19692057
CID:1003149
PubChem ID:11715667
Update Time:2025-06-09

1-(4-BroMo-3-fluorophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(4-BroMo-3-fluorophenyl)cyclopropane-1-carbonitrile
    • 1-(4-Bromo-3-fluorophenyl)cyclopropanecarbonitrile
    • 4-bromo-3-fluorophenylcyclopropanenitrile
    • ZEB26973
    • AS-41489
    • SB17759
    • Cyclopropanecarbonitrile, 1-(4-bromo-3-fluorophenyl)-
    • AKOS025404118
    • CS-0056793
    • FT-0729488
    • MFCD19692057
    • EN300-1912647
    • DTXSID90471063
    • KVWJVBSLLYGPIM-UHFFFAOYSA-N
    • SCHEMBL1264769
    • SY226361
    • 749269-73-6
    • DA-41472
    • MDL： MFCD19692057
    • Inchi： 1S/C10H7BrFN/c11-8-2-1-7(5-9(8)12)10(6-13)3-4-10/h1-2,5H,3-4H2
    • InChI Key： KVWJVBSLLYGPIM-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1F)C1(C#N)CC1

Computed Properties

  • Exact Mass: 238.97500
  • Monoisotopic Mass: 238.97459g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79000
  • LogP: 3.14338

1-(4-BroMo-3-fluorophenyl)cyclopropane-1-carbonitrile Security Information

  • HazardClass：6.1

1-(4-BroMo-3-fluorophenyl)cyclopropane-1-carbonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1-(4-BroMo-3-fluorophenyl)cyclopropane-1-carbonitrile Pricemore >>

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abcr
AB391854-250 mg
1-(4-Bromo-3-fluorophenyl)cyclopropanecarbonitrile, 96%; .
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abcr
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eNovation Chemicals LLC
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1-(4-BroMo-3-fluorophenyl)cyclopropane-1-carbonitrile Production Method

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